3-Pyrido[2,3-b]pyrazin-7-yl-propionaldehyde

• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• IUPAC Name: 3-pyrido[2,3-b]pyrazin-7-ylpropanal
• InChI: InChI=1S/C10H9N3O/c14-5-1-2-8-6-9-10(13-7-8)12-4-3-11-9/h3-7H,1-2H2
• InChI Key: BGSKDZQJYKZUDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)C=C(C=N2)CCC=O

Description

3-Pyrido[2,3-b]pyrazin-7-yl-propionaldehyde is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 7-(3,3-diethoxypropyl)-pyrido[2,3-b]pyrazine (522 mg in 20 mL chloroform) at 0° C. was added 20 mL of 50% aqueous trifluoroacetic acid and the mixture allowed to warm slowly to room temperature. After 30 minutes, the mixture was diluted with methylene chloride and the reaction quenched by the cautious addition of saturated sodium bicarbonate. The organics were concentrated in vacuo and purified by flash chromatography on silica gel (ethyl acetate:hexane, 1:1; then methylene chloride:methanol, 95:5) to give the title compound (0.214 g).